N-{[(3-methylphenyl)amino]carbonothioyl}-2-phenyl-4-quinolinecarboxamide

• IUPAC Name: N-[(3-methylphenyl)carbamothioyl]-2-phenylquinoline-4-carboxamide
• InChI: InChI=1S/C24H19N3OS/c1-16-8-7-11-18(14-16)25-24(29)27-23(28)20-15-22(17-9-3-2-4-10-17)26-21-13-6-5-12-19(20)21/h2-15H,1H3,(H2,25,27,28,29)
• InChI Key: QQWDAWMYSJWQJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=S)NC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=CC=C4
• Molecular Formula: C24H19N3OS
• Molecular Weight: 397.5 g/mol

Description

N-{[(3-methylphenyl)amino]carbonothioyl}-2-phenyl-4-quinolinecarboxamide, commonly known as MQCA, is a quinoline-based compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of MQCA is not fully understood. However, studies have suggested that MQCA exerts its therapeutic effects by modulating various signaling pathways, including the PI3K/Akt and MAPK pathways. MQCA has also been shown to inhibit the activity of various enzymes, including topoisomerase II and acetylcholinesterase.
Biochemical and Physiological Effects:
MQCA has been shown to have several biochemical and physiological effects. In cancer research, MQCA has been shown to induce apoptosis, inhibit angiogenesis, and inhibit the migration and invasion of cancer cells. In Alzheimer's disease research, MQCA has been shown to inhibit the formation of amyloid beta plaques and improve cognitive function. In diabetes research, MQCA has been shown to improve glucose tolerance and insulin sensitivity.

Advantages and Limitations for Lab Experiments

One advantage of using MQCA in lab experiments is its potential therapeutic applications in various diseases. However, one limitation is that the exact mechanism of action of MQCA is not fully understood, which may make it difficult to optimize its therapeutic effects.

Future Directions

There are several future directions for MQCA research. One direction is to further investigate the mechanism of action of MQCA to optimize its therapeutic effects. Another direction is to study the pharmacokinetics and pharmacodynamics of MQCA to determine its efficacy and safety in vivo. Additionally, more studies are needed to investigate the potential therapeutic applications of MQCA in other diseases.

Synthesis Methods

MQCA can be synthesized by reacting 2-phenyl-4-quinolinecarboxylic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with N-(3-methylphenyl)amine to form MQCA.

Scientific Research Applications

MQCA has been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and diabetes. In cancer research, MQCA has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In Alzheimer's disease research, MQCA has been shown to inhibit the formation of amyloid beta plaques, which are a hallmark of the disease. In diabetes research, MQCA has been shown to improve glucose tolerance and insulin sensitivity.